Cas no 21089-45-2 (4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol
• CAS No: 21089-45-2
• MF: C₈H₈N₄S
• MW: 192.240919113159
• CID: 1075068
• PubChem ID: 737082
• Update Time: 2025-07-22

4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol
• MFCD00269264
• STK408351
• 9G-441S
• 4-AMINO-5-PHENYL-2H-1,2,4-TRIAZOLE-3-THIONE
• InChI=1/C8H8N4S/c9-12-7(10-11-8(12)13)6-4-2-1-3-5-6/h1-5H,9H2,(H,11,13
• 4-amino-3-phenyl-1H-1,2,4-triazole-5-thione
• 4-amino-5-phenyl-4H-[1,2,4]triazole-3-thiol
• SCHEMBL1774028
• 4H-1,2,4-Triazole-3-thiol, 4-amino-5-phenyl-
• 3H-1,2,4-Triazole-3-thione, 4-amino-2,4-dihydro-5-phenyl-
• 3H-1,2,4-Triazole-3-thione,4-amino-2,4-dihydro-5-phenyl-
• EN300-16512
• F75331
• DTXSID30177234
• CHEMBL2016643
• ALBB-018114
• 4-amino-3-phenyl-1,2,4-triazol-5-thione
• 4-amino-3-phenyl-1h-1,2,4-triazole-5(4h)-thione
• AKOS000269025
• AN-153/14987002
• 4-Amino-5-phenyl-4(H)-1,2,4-triazole-3-thiol
• 22706-11-2
• 21089-45-2
• AKOS004904244
• F0311-0776
• 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol, 97%
• OKNHZPGPLNUEPC-UHFFFAOYSA-N
• Z55981942

• Inchi： 1S/C8H8N4S/c9-12-7(10-11-8(12)13)6-4-2-1-3-5-6/h1-5H,9H2,(H,11,13)
• InChI Key： OKNHZPGPLNUEPC-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2)N1N

Computed Properties

• Exact Mass: 192.04714
• Monoisotopic Mass: 192.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 195 °C (dec.)(lit.)
• PSA: 56.73
• Solubility: Not determined

4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol

Recent Advances in the Study of 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol (CAS: 21089-45-2)

The compound 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol (CAS: 21089-45-2) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for developing novel therapeutic agents, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory applications. This research brief aims to summarize the latest findings and advancements related to this compound, providing a comprehensive overview of its current status in drug discovery and development.

One of the most notable recent studies investigated the antimicrobial activity of 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives against multidrug-resistant bacterial strains. Researchers synthesized a series of analogs and evaluated their efficacy against Gram-positive and Gram-negative pathogens. The results demonstrated that certain derivatives exhibited potent inhibitory effects, with minimum inhibitory concentrations (MICs) comparable to those of standard antibiotics. Molecular docking studies further revealed that these compounds likely target bacterial enzymes involved in cell wall synthesis, offering a promising avenue for overcoming antibiotic resistance.

In the realm of anticancer research, 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol has shown potential as a kinase inhibitor. A 2023 study published in the Journal of Medicinal Chemistry highlighted its ability to selectively inhibit tyrosine kinases associated with tumor proliferation. The compound's thiol group was found to play a critical role in forming covalent bonds with cysteine residues in the kinase active site, leading to sustained inhibition. Preclinical trials in xenograft models demonstrated significant tumor growth suppression, suggesting its potential as a lead compound for further optimization.

Another area of interest is the compound's anti-inflammatory properties. Recent in vitro and in vivo studies have shown that 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives can modulate key inflammatory pathways, including the NF-κB and MAPK signaling cascades. These findings are particularly relevant for the development of new treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to reduce pro-inflammatory cytokine production without significant cytotoxicity makes it a promising candidate for further investigation.

From a chemical perspective, recent advancements in the synthesis and modification of 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol have enabled the creation of more stable and bioavailable derivatives. Novel synthetic routes employing green chemistry principles have been developed, improving yield and reducing environmental impact. Additionally, computational studies have provided insights into the structure-activity relationships (SAR) of this compound, guiding the design of more potent and selective analogs.

In conclusion, 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol (CAS: 21089-45-2) continues to be a valuable scaffold in medicinal chemistry, with recent research uncovering new therapeutic potentials and synthetic strategies. Its multifaceted pharmacological profile positions it as a promising candidate for the development of next-generation antimicrobial, anticancer, and anti-inflammatory agents. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in clinical settings to fully realize its therapeutic potential.